N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine

• Molecular Formula: C31H27N
• Molecular Weight: 413.6 g/mol
• IUPAC Name: N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine
• InChI: InChI=1S/C31H27N/c1-5-15-27(16-6-1)25-32(26-28-17-7-2-8-18-28)24-14-13-23-31(29-19-9-3-10-20-29)30-21-11-4-12-22-30/h1-12,15-23H,24-26H2
• InChI Key: FXXQEKWCKLHFNF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC#CC=C(C2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4

Description

N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine, also known as DBU-ALA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has shown potential applications in various fields of scientific research, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has been studied for its anticancer and antimicrobial properties. In materials science, N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has been used as a catalyst for various organic reactions.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine is not fully understood. However, studies have shown that it interacts with various biological targets, including DNA, enzymes, and proteins. N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has been shown to inhibit the activity of some enzymes and proteins, leading to its potential use as a therapeutic agent.
Biochemical and Physiological Effects:
N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has been shown to have various biochemical and physiological effects. In vitro studies have shown that N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine inhibits the growth of cancer cells and bacteria. N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One major advantage of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine is its high purity and yield, which makes it a valuable tool for scientific research. However, N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine is relatively expensive and may not be readily available in some laboratories. Additionally, the mechanism of action of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine is not fully understood, which may limit its potential applications in some fields of research.

Future Directions

There are several future directions for research on N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine. One area of interest is the development of novel materials using N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine as a building block. Another area of research is the investigation of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine's potential as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine and its potential applications in catalysis.

Synthesis Methods

The synthesis of N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine involves the reaction of N,N-dibenzylprop-2-yn-1-amine with 5-bromo-2,4-diphenyl-3H-pyrrole in the presence of a palladium catalyst. The reaction yields N,N-dibenzyl-5,5-diphenylpent-4-en-2-yn-1-amine in high purity and yield.